Cas no 37028-84-5 (3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid)

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic acid is a sulfonamide-based aromatic carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure combines a sulfonamide linkage with a carboxyl group, offering reactivity for further functionalization or use as an intermediate. The presence of the 4-methylphenyl group enhances lipophilicity, which may improve solubility in organic solvents. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its dual functional groups. High purity and well-defined synthetic routes ensure reproducibility in research applications. Proper handling and storage are recommended to maintain stability.
3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid structure
37028-84-5 structure
Product Name:3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid
CAS No:37028-84-5
MF:C14H13NO4S
MW:291.32232260704
MDL:MFCD00245717
CID:921896
PubChem ID:285710
Update Time:2025-10-05

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(4-methylphenyl)sulfonyl]amino}benzoic acid
    • 3-(TOLUENE-4-SULFONYLAMINO)-BENZOIC ACID
    • 3-[(4-methylphenyl)sulfonylamino]benzoate
    • 3-[[(4-methylphenyl)sulfonyl]amino]Benzoic acid
    • 3-(((4-Methylphenyl)sulfonyl)amino)benzoic acid
    • benzoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-
    • EN300-08704
    • Z45636566
    • CS-0307842
    • DTXSID70958201
    • 3-[(4-methylphenyl)sulfonylamino]benzoic acid
    • SR-01000579662-1
    • MFCD00245717
    • NSC-143118
    • SR-01000579662
    • 3-([(4-Methylphenyl)sulfonyl]amino)benzoic acid
    • 3-(4-methylbenzenesulfonamido)benzoic acid
    • SCHEMBL11025715
    • Oprea1_340321
    • 3-([(4-Methylphenyl)sulfonyl]amino)benzoic acid #
    • AKOS000264498
    • 3-(4-Methylphenylsulfonamido)Benzoic Acid
    • 3-((4-methylphenyl)sulfonamido)benzoic acid
    • 3-[(4-Methylbenzene-1-sulfonyl)amino]benzoic acid
    • CHEMBL2172250
    • 37028-84-5
    • Oprea1_483798
    • NSC143118
    • MS-7237
    • BDBM50396735
    • EU-0029826
    • SB82138
    • Benzoic acid, 3-(4-tolylsulfonylamino)-
    • FEPILVGKCQHGLG-UHFFFAOYSA-N
    • 3-(4-Methylphenylsulfonamido)BenzoicAcid
    • STK045555
    • 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid
    • MDL: MFCD00245717
    • Inchi: 1S/C14H13NO4S/c1-10-5-7-13(8-6-10)20(18,19)15-12-4-2-3-11(9-12)14(16)17/h2-9,15H,1H3,(H,16,17)
    • InChI Key: FEPILVGKCQHGLG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 291.05659
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47
  • LogP: 3.64780

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

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3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:37028-84-5)3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid
Order Number:A1157688
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:41
Price ($):384.0
Email:sales@amadischem.com

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Related Literature

Additional information on 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid

Recent Advances in the Study of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5)

In recent years, the compound 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as an intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the sulfonylamino and carboxylic acid functional groups, make it a versatile scaffold for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the role of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid as a key intermediate in the synthesis of COX-2 inhibitors. The researchers demonstrated that this compound could be efficiently modified to produce derivatives with enhanced selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study highlighted the compound's ability to serve as a building block for designing anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant development was reported in a *Bioorganic & Medicinal Chemistry Letters* article, which investigated the anticancer properties of derivatives synthesized from 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid. The study revealed that certain modifications to the core structure resulted in compounds with potent inhibitory activity against tyrosine kinases, particularly those involved in cancer cell proliferation. The findings suggest that this compound could be a valuable starting point for developing targeted cancer therapies.

In addition to its therapeutic potential, recent research has also focused on the pharmacokinetic properties of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid. A *European Journal of Pharmaceutical Sciences* study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles using in vitro and in silico models. The results indicated favorable bioavailability and metabolic stability, further supporting its utility as a drug candidate or intermediate.

The synthesis and scalability of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid have also been addressed in recent industrial research. A patent filed by a leading pharmaceutical company described an optimized synthetic route that improves yield and reduces production costs. This advancement is expected to facilitate large-scale production and broader application of the compound in drug discovery pipelines.

In conclusion, the latest research underscores the multifaceted potential of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5) in drug development. Its role as a versatile intermediate, combined with its promising biological activities, positions it as a compound of significant interest for future therapeutic innovations. Ongoing studies are likely to further elucidate its mechanisms of action and expand its applications in treating various diseases.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:37028-84-5)3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid
A1157688
Purity:99%
Quantity:5g
Price ($):384.0
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